Cas no 2309460-17-9 (4-Quinazolinecarboxylic acid, 8-fluoro-, lithium salt (1:1))

• Product Name: 4-Quinazolinecarboxylic acid, 8-fluoro-, lithium salt (1:1)
• CAS No: 2309460-17-9
• MF: C₉H₆FLiN₂O₂
• MW: 200.095545291901
• CID: 6376817
• PubChem ID: 138991085
• Update Time: 2025-10-30

4-Quinazolinecarboxylic acid, 8-fluoro-, lithium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinecarboxylic acid, 8-fluoro-, lithium salt (1:1)
• EN300-7353424
• lithium(1+) ion 8-fluoroquinazoline-4-carboxylate
• 2309460-17-9
• Lithium;8-fluoroquinazoline-4-carboxylate

• Inchi： 1S/C9H5FN2O2.Li.H/c10-6-3-1-2-5-7(6)11-4-12-8(5)9(13)14;;/h1-4H,(H,13,14);;
• InChI Key： OORKMZDBYIOQFG-UHFFFAOYSA-N
• SMILES： C(C1=NC=NC2C(=CC=CC1=2)F)(=O)O.[LiH]

Computed Properties

• Exact Mass: 198.04168397g/mol
• Monoisotopic Mass: 198.04168397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9Ų

Additional information on 4-Quinazolinecarboxylic acid, 8-fluoro-, lithium salt (1:1)

4-Quinazolinecarboxylic acid, 8-fluoro-, lithium salt (1:1) and its Significance in Modern Pharmaceutical Research

Chemical compounds play a pivotal role in the advancement of pharmaceutical research, particularly in the development of novel therapeutic agents. Among these, 4-Quinazolinecarboxylic acid, 8-fluoro-, when formulated as its lithium salt (1:1), stands out due to its unique structural and pharmacological properties. This compound, identified by the CAS number CAS no2309460-17-9, has garnered significant attention in recent years for its potential applications in medicinal chemistry and drug discovery.

The quinazoline core is a well-documented scaffold in pharmaceutical research, known for its broad spectrum of biological activities. The introduction of a fluorine atom at the 8-position of the quinazoline ring enhances the compound's metabolic stability and binding affinity to biological targets. The lithium salt formulation further modulates its pharmacokinetic profile, making it an attractive candidate for further investigation.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various kinases and enzymes involved in cancer progression. 4-Quinazolinecarboxylic acid, 8-fluoro-, lithium salt (1:1) has been explored as a potential inhibitor due to its ability to interact with specific amino acid residues in these targets. Preliminary studies have shown promising results in vitro, demonstrating its efficacy in inhibiting the activity of certain kinases associated with tumor growth and metastasis.

The fluorine substituent at the 8-position of the quinazoline ring is particularly noteworthy, as fluorine atoms are frequently employed in medicinal chemistry to improve drug-like properties such as lipophilicity, solubility, and metabolic stability. The lithium salt form of this compound enhances its solubility in aqueous solutions, which is crucial for formulating effective pharmaceutical products. This solubility advantage makes it more amenable for use in various drug delivery systems, including oral and intravenous formulations.

Moreover, the lithium cation in the salt form can influence the compound's interactions with biological targets. Lithium salts are known to exhibit neuroprotective properties and have been used in the treatment of mood disorders. The combination of these properties with the inherent bioactivity of the quinazoline scaffold suggests that 4-Quinazolinecarboxylic acid, 8-fluoro-, lithium salt (1:1) could be a multifaceted therapeutic agent with applications beyond oncology.

Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of small molecules with biological targets with greater accuracy. These tools have been instrumental in optimizing the structure of 4-Quinazolinecarboxylic acid, 8-fluoro-, lithium salt (1:1) for improved efficacy and reduced off-target effects. By leveraging these computational methods, scientists have been able to design derivatives with enhanced pharmacological profiles.

The development of novel anticancer agents remains a critical area of focus in pharmaceutical research. Quinazoline derivatives have shown promise as inhibitors of various enzymes involved in cancer cell proliferation and survival. The fluorinated derivative of 4-quinazolinecarboxylic acid is particularly interesting due to its ability to selectively target cancer cells while minimizing toxicity to healthy tissues. This selectivity is attributed to its unique interaction with specific enzymes overexpressed in tumor cells.

In addition to its potential as an anticancer agent, 4-Quinazolinecarboxylic acid, 8-fluoro-, lithium salt (1:1) has been investigated for its antimicrobial properties. Emerging evidence suggests that quinazoline derivatives can disrupt bacterial cell wall synthesis and inhibit DNA replication in microbial pathogens. The fluorine atom enhances these effects by improving the compound's ability to penetrate bacterial cell membranes. This dual functionality makes it a promising candidate for developing new antibiotics to combat antibiotic-resistant strains.

The synthesis of complex organic molecules like 4-Quinazolinecarboxylic acid, 8-fluoro-, lithium salt (1:1) requires meticulous attention to detail and precise control over reaction conditions. Advances in synthetic methodologies have enabled chemists to produce these compounds with high purity and yield. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the quinazoline core structure efficiently.

The role of fluorine atoms in modulating pharmacological properties cannot be overstated. Fluorinatedquinazolines exhibit enhanced binding affinity due to their ability to engage hydrophobic pockets and form strong hydrogen bonds with biological targets. This property has been exploited to develop highly potent and selective inhibitors for various therapeutic applications. The lithium salt form further enhances these properties by improving solubility and bioavailability.

Ongoing clinical trials are evaluating the efficacy of quinazoline-based compounds in treating various diseases, including cancer and infectious diseases. The results from these trials are expected to provide valuable insights into the therapeutic potential of compounds like 4-Quinazolinecarboxylic acid, 8-fluoro-, lithium salt (1:1). If successful, these trials could pave the way for new treatment modalities that leverage the unique properties of this compound.

In conclusion, 4-Quinazolinecarboxylic acid, 8-fluoro-, lithium salt (1:1) represents a significant advancement in pharmaceutical research due to its innovative structure and promising biological activities. Its potential applications in oncology, antimicrobial therapy, and other therapeutic areas make it a compound of great interest to researchers worldwide. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in shaping the future of medicine.